Cas no 1823856-14-9 (Methyl 3-(1-cyanoethyl)-4-methoxybenzoate)

• Product Name: Methyl 3-(1-cyanoethyl)-4-methoxybenzoate
• CAS No: 1823856-14-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5881059
• PubChem ID: 165838007
• Update Time: 2025-10-29

Methyl 3-(1-cyanoethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-cyanoethyl)-4-methoxybenzoate
• EN300-1870532
• 1823856-14-9
• Methyl 3-(1-cyanoethyl)-4-methoxybenzoate

• Inchi： 1S/C12H13NO3/c1-8(7-13)10-6-9(12(14)16-3)4-5-11(10)15-2/h4-6,8H,1-3H3
• InChI Key： YXHAROJEYMGPLJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(C#N)C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Additional information on Methyl 3-(1-cyanoethyl)-4-methoxybenzoate

Comprehensive Overview of Methyl 3-(1-cyanoethyl)-4-methoxybenzoate (CAS No. 1823856-14-9)

Methyl 3-(1-cyanoethyl)-4-methoxybenzoate (CAS No. 1823856-14-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a cyanoethyl and methoxy functional group, is widely studied for its unique chemical properties and potential as an intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

The molecular structure of Methyl 3-(1-cyanoethyl)-4-methoxybenzoate includes a benzoate core, which is a common motif in bioactive molecules. The presence of the cyanoethyl group enhances its reactivity, making it valuable for nucleophilic addition reactions. Meanwhile, the methoxy group contributes to its solubility and stability, which are critical for formulation development. These attributes align with current trends in green chemistry, where efficiency and sustainability are prioritized.

In recent years, the demand for high-purity intermediates like Methyl 3-(1-cyanoethyl)-4-methoxybenzoate has surged, driven by advancements in precision medicine and custom synthesis. Laboratories and manufacturers frequently search for reliable suppliers of this compound, emphasizing its role in API (Active Pharmaceutical Ingredient) production. Additionally, its potential applications in crop protection chemicals have sparked interest in the agrochemical sector, where novel formulations are needed to address evolving pest resistance.

From a synthetic perspective, Methyl 3-(1-cyanoethyl)-4-methoxybenzoate is often synthesized via esterification and cyanoalkylation reactions. Optimizing these processes is a hot topic in organic chemistry forums, with researchers exploring catalysts and conditions to improve yield and reduce waste. This aligns with the broader industry shift toward sustainable synthesis and atom economy, which are frequently discussed in academic and industrial circles.

Analytical characterization of Methyl 3-(1-cyanoethyl)-4-methoxybenzoate typically involves techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and commercial use. Quality control is a recurring concern among buyers, who often inquire about certificates of analysis (CoA) and batch-to-batch consistency when sourcing this material.

Looking ahead, the compound’s potential in bioconjugation and prodrug design is gaining attention. Its ability to serve as a linker or modifier in biopharmaceuticals could open new avenues in targeted therapies. As the scientific community continues to explore its applications, Methyl 3-(1-cyanoethyl)-4-methoxybenzoate remains a compound of interest for innovators seeking to address unmet needs in healthcare and agriculture.